Cas no 62604-75-5 (Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-)
62604-75-5 structure
Product Name:Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-
CAS No:62604-75-5
MF:C13H12N2O4
MW:260.245383262634
CID:438440
PubChem ID:3574936
Update Time:2025-04-19
Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-
- 2-[(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)amino]acetic acid
- DTXSID60393788
- 3-phenyl-5-methylisoxazole-4-carboxamidoacetic acid
- 62604-75-5
- 2-(5-Methyl-3-phenylisoxazole-4-carboxamido)acetic acid
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- Inchi: 1S/C13H12N2O4/c1-8-11(13(18)14-7-10(16)17)12(15-19-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,18)(H,16,17)
- InChI Key: KZBLVNSNSIDIKI-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(NCC(=O)O)=O)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 260.07976
- Monoisotopic Mass: 260.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 92.43
Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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